4-(hydroxymethyl)-1-[(4-propoxyphenyl)methyl]pyrrolidin-2-one

• IUPAC Name: 4-(hydroxymethyl)-1-[(4-propoxyphenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H21NO3/c1-2-7-19-14-5-3-12(4-6-14)9-16-10-13(11-17)8-15(16)18/h3-6,13,17H,2,7-11H2,1H3
• InChI Key: CTXOWKUFZBXLCB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CN2CC(CC2=O)CO
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• CAS No.: 2549036-92-0

Description

4-(Hydroxymethyl)-1-[(4-propoxyphenyl)methyl]pyrrolidin-2-one, also known as 4-hydroxy-1-propoxymethylpyrrolidin-2-one (4-HPMP), is an organic compound of the pyrrolidinone family. 4-HPMP is a versatile compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and cosmetics. It is used in the synthesis of various drugs and is a key intermediate in the synthesis of a number of pharmaceuticals. In addition, 4-HPMP has been used as a reagent in organic synthesis and as a catalyst in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 4-HPMP is not fully understood. It is believed that 4-HPMP acts as a proton donor, donating protons to other molecules in the reaction mixture. This leads to the formation of new bonds, which can result in the formation of new compounds. In addition, 4-HPMP is believed to act as a nucleophile, attacking other molecules in the reaction mixture and forming new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-HPMP are not fully understood. However, it has been shown to have some effects on the body. For example, 4-HPMP has been found to inhibit the enzyme CYP2D6, which is involved in the metabolism of drugs. In addition, 4-HPMP has been found to inhibit the enzyme CYP2C19, which is involved in the metabolism of a number of drugs, including anticonvulsants, antipsychotics, and antifungals. Finally, 4-HPMP has been found to have an inhibitory effect on the enzyme CYP3A4, which is involved in the metabolism of a number of drugs, including anticoagulants, antifungals, and antibiotics.

Advantages and Limitations for Lab Experiments

4-HPMP has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 4-HPMP is its low cost and availability. In addition, 4-HPMP is a relatively stable compound, making it suitable for use in a variety of reactions. Furthermore, 4-HPMP is a relatively non-toxic compound, making it safe to handle in the laboratory.
However, there are some limitations to the use of 4-HPMP in laboratory experiments. One of the main limitations is its low solubility in water, which can make it difficult to use in some reactions. In addition, 4-HPMP is a relatively reactive compound, which can lead to side reactions if not handled properly. Finally, 4-HPMP is a relatively slow-acting compound, which can lead to slow reaction rates in some reactions.

Future Directions

The use of 4-HPMP in the field of pharmaceuticals, agrochemicals, and cosmetics is a relatively new field of research. In the future, more research will be needed to better understand the biochemical and physiological effects of 4-HPMP and to develop new applications for this versatile compound. In addition, more research will be needed to develop new methods of synthesis for 4-HPMP and to develop more efficient and cost-effective methods of synthesis. Finally, more research will be needed to develop new methods of analysis for 4-HPMP and to develop more efficient and cost-effective methods of analysis.

Synthesis Methods

4-HPMP is commercially available and can be synthesized through a variety of methods. The most common method involves the reaction of 4-chloropropiophenone and hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide. This reaction yields 4-HPMP in high yields (up to 90%). Other methods of synthesis include the reaction of 4-chloropropiophenone with hydrazine hydrate, the reaction of 4-chloropropiophenone with hydroxylamine, and the reaction of 4-chloropropiophenone with hydroxylamine hydrochloride in the presence of a base.

Scientific Research Applications

4-HPMP has been widely studied in the scientific literature and has been found to have a variety of applications in the fields of pharmaceuticals, agrochemicals, and cosmetics. It has been used as a reagent in organic synthesis and as a catalyst in the synthesis of organic compounds. It has also been used in the synthesis of a number of drugs, including anticonvulsants, antifungals, and anti-inflammatory agents. In addition, 4-HPMP has been used in the synthesis of several agrochemicals, including herbicides, insecticides, and fungicides. Finally, 4-HPMP has been used in the synthesis of a number of cosmetic products, including shampoos, conditioners, and lotions.